Cas no 2034238-71-4 (N-(3-(tert-butyl)isoxazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide)

• Product Name: N-(3-(tert-butyl)isoxazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
• CAS No: 2034238-71-4
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5550275
• PubChem ID: 91815577
• Update Time: 2025-07-24

N-(3-(tert-butyl)isoxazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-7011
• AKOS025317618
• N-(3-tert-butyl-1,2-oxazol-5-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• 2034238-71-4
• N-(3-(tert-butyl)isoxazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

• Inchi： 1S/C17H21N3O3S/c1-17(2,3)13-9-15(23-20-13)19-16(21)11-4-6-18-14(8-11)22-12-5-7-24-10-12/h4,6,8-9,12H,5,7,10H2,1-3H3,(H,19,21)
• InChI Key： YKLVBRIVKVOWEK-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=C(C=CN=1)C(NC1=CC(C(C)(C)C)=NO1)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Additional information on N-(3-(tert-butyl)isoxazol-5-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

Professional Introduction to N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide (CAS No. 2034238-71-4)

N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, identified by its CAS number 2034238-71-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of isoxazole and tetrahydrothiophene moieties, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide incorporates several key pharmacophoric elements. The tert-butyl group appended to the isoxazole ring enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further development as a drug candidate. Concurrently, the tetrahydrothiophen-3-yl moiety introduces additional complexity, contributing to the compound's unique electronic properties and potential interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their applications in treating various diseases. The isoxazole scaffold, in particular, has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. Notably, derivatives of isoxazole have demonstrated efficacy in inhibiting enzymes and receptors involved in inflammatory pathways, making them attractive for therapeutic intervention.

The isonicotinamide moiety in N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide further enriches its pharmacological profile. Isonicotinamides are well-known for their role in anti-inflammatory and anti-microbial applications. The combination of these structural features suggests that this compound may exhibit multifaceted biological activities, including modulation of immune responses and inhibition of pathogenic processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with remarkable accuracy. These tools have been instrumental in designing molecules like N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide with enhanced specificity and potency. For instance, virtual screening studies have identified this compound as a potential inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade.

The synthesis of N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tert-butyl group onto the isoxazole ring typically involves alkylation reactions under mild conditions to avoid unwanted side products. Similarly, the attachment of the tetrahydrothiophen-3-yl moiety necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity.

In vitro studies have begun to elucidate the biological activity profile of N-(3-(tert-butylisoxazol-5-yl))-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide. Preliminary results indicate that this compound exhibits significant inhibitory effects on inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with microsomal enzymes has been explored to assess its metabolic stability and potential for drug-drug interactions.

The development of novel therapeutic agents relies heavily on understanding the pharmacokinetic properties of candidate compounds. In this context, N-(3-(tert-butylisoxazol-5-yli))-2)-((tetrahydrothiophen - 3 - yl))oxy)isonicotinamide has been subjected to preliminary pharmacokinetic studies using animal models. These studies aim to evaluate parameters such as absorption, distribution, metabolism, excretion (ADME), which are critical for determining the compound's bioavailability and potential clinical efficacy.

The integration of genomics and proteomics into drug discovery has opened new avenues for identifying targets and evaluating drug candidates more efficiently. In line with this trend, N-(3-(BUTYL )ISOXAZOL - 5 - YL)) - 2 - ((TETRAHYDROTHIOPHEN - 3 - YL)) OXY)ISONICOTINAMIDE has been analyzed using high-throughput screening techniques to identify its interaction with key proteins involved in disease pathways. This approach has facilitated the identification of novel mechanisms of action and has provided insights into optimizing its therapeutic potential.

The future prospects for N-(3-(BUTYL )ISOXAZOL - 5 - YL)) - 2 - ((TETRAHYDROTHIOPHEN - 3 - YL)) OXY)ISONICOTINAMIDE are promising, given its unique structural features and preliminary biological activity. Further research is warranted to explore its potential in treating inflammatory disorders, infectious diseases, and other conditions where modulating enzyme activity or immune responses is beneficial.